Cas no 22964-01-8 (Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1))
22964-01-8 structure
Product Name:Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1)
CAS No:22964-01-8
MF:C12H16ClNS
MW:241.78014087677
CID:263012
PubChem ID:31578
Update Time:2025-04-19
Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1)
- methyl-[2-(5-methyl-1-benzothiophen-3-yl)ethyl]azanium,chloride
- N,5-Dimethylbenzo(b)thiophene-3-ethylamine hydrochloride
- BENZO(b)THIOPHENE-3-ETHYLAMINE, N,5-DIMETHYL-, HYDROCHLORIDE
- 22964-01-8
-
- Inchi: 1S/C12H15NS.ClH/c1-9-3-4-12-11(7-9)10(8-14-12)5-6-13-2;/h3-4,7-8,13H,5-6H2,1-2H3;1H
- InChI Key: VAMSJDDNJTVJPS-UHFFFAOYSA-N
- SMILES: [Cl-].S1C=C(C2C=C(C)C=CC1=2)CC[NH2+]C
Computed Properties
- Exact Mass: 224.9441
- Monoisotopic Mass: 241.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8A^2
Experimental Properties
- Boiling Point: 331.5°Cat760mmHg
- Flash Point: 154.3°C
- PSA: 14.1
Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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